Cas no 2134170-30-0 (Thieno[2,3-d]pyrimidine-2,4-diamine, N2-methyl-N4-4-piperidinyl-6-(2,2,2-trifluoroethyl)-)

• Product Name: Thieno[2,3-d]pyrimidine-2,4-diamine, N2-methyl-N4-4-piperidinyl-6-(2,2,2-trifluoroethyl)-
• CAS No: 2134170-30-0
• MF: C₁₄H₁₈F₃N₅S
• MW: 345.386431217194
• MDL: MFCD34566895
• CID: 5213094
• PubChem ID: 130444155
• Update Time: 2026-03-06

Thieno[2,3-d]pyrimidine-2,4-diamine, N2-methyl-N4-4-piperidinyl-6-(2,2,2-trifluoroethyl)- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-d]pyrimidine-2,4-diamine, N2-methyl-N4-4-piperidinyl-6-(2,2,2-trifluoroethyl)-
• N2-methyl-N4-(piperidin-4-yl)-6-(2,2,2-trifluoroethyl)thieno[2,3-d]pyrimidine-2,4-diamine
• N2-methyl-N4-(4-piperidyl)-6-(2,2,2-trifluoroethyl)thieno[2,3-d]pyrimidine-2,4-diamine
• SCHEMBL19373478
• VFOVFSWJYXKRSF-UHFFFAOYSA-N
• E80028
• MFCD34566895
• DB-404008
• N2-Methyl-N4-4-piperidinyl-6-(2,2,2-trifluoroethyl)thieno[2,3-d]pyrimidine-2,4-diamine
• 2134170-30-0
• PS-18699
• 2-N-methyl-4-N-piperidin-4-yl-6-(2,2,2-trifluoroethyl)thieno[2,3-d]pyrimidine-2,4-diamine

• MDL： MFCD34566895
• Inchi： 1S/C14H18F3N5S/c1-18-13-21-11(20-8-2-4-19-5-3-8)10-6-9(7-14(15,16)17)23-12(10)22-13/h6,8,19H,2-5,7H2,1H3,(H2,18,20,21,22)
• InChI Key： VFOVFSWJYXKRSF-UHFFFAOYSA-N
• SMILES： C1(NC)=NC(NC2CCNCC2)=C2C=C(CC(F)(F)F)SC2=N1

Computed Properties

• Exact Mass: 345.12350126g/mol
• Monoisotopic Mass: 345.12350126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 90.1Ų

Additional information on Thieno[2,3-d]pyrimidine-2,4-diamine, N2-methyl-N4-4-piperidinyl-6-(2,2,2-trifluoroethyl)-

Thieno[2,3-d]pyrimidine-2,4-diamine, N2-methyl-N4-4-piperidinyl-6-(2,2,2-trifluoroethyl) and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 2134170-30-0 is a highly intriguing molecule known as Thieno[2,3-d]pyrimidine-2,4-diamine, N2-methyl-N4-4-piperidinyl-6-(2,2,2-trifluoroethyl). This heterocyclic compound has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential therapeutic applications. The presence of a thienopyrimidine core combined with various substituents such as methyl, piperidinyl, and 2,2,2-trifluoroethyl groups makes it a versatile scaffold for drug discovery.

In recent years, the development of novel therapeutic agents has been heavily influenced by the design of small molecules that can interact with biological targets in a highly specific manner. Thieno[2,3-d]pyrimidine derivatives have emerged as promising candidates in this regard. The structural motif of thienopyrimidine is known to exhibit favorable interactions with various biological targets, including enzymes and receptors involved in critical cellular processes. This has led to extensive research into synthesizing and optimizing thienopyrimidine-based compounds for medicinal applications.

The specific substitution pattern in Thieno[2,3-d]pyrimidine-2,4-diamine, N2-methyl-N4-4-piperidinyl-6-(2,2,2-trifluoroethyl) contributes to its unique pharmacological profile. The N2-methyl group and the N4-4-piperidinyl moiety are particularly noteworthy as they can enhance the solubility and bioavailability of the compound. Additionally, the 6-(2,2,2-trifluoroethyl) group introduces a trifluoromethyl substituent, which is known to improve metabolic stability and binding affinity to biological targets. These structural features make the compound an attractive candidate for further investigation in drug development.

Recent studies have highlighted the potential of thienopyrimidine derivatives in treating various diseases. For instance, research has demonstrated that these compounds can exhibit anti-inflammatory, anticancer, and antimicrobial properties. The ability of thienopyrimidine-based molecules to modulate key cellular pathways has made them valuable tools in preclinical drug discovery. The compound Thieno[2,3-d]pyrimidine-2,4-diamine, N2-methyl-N4-4-piperidinyl-6-(2,2,2-trifluoroethyl), with its unique substitution pattern, is expected to show similar promising activities.

In particular, the anti-cancer potential of this compound has been explored in several preclinical studies. Thienopyrimidine derivatives have been shown to inhibit the growth of cancer cells by targeting essential signaling pathways involved in cell proliferation and survival. The presence of the 6-(2,2,2-trifluoroethyl) group is believed to enhance the compound's ability to interact with cancer-specific targets, thereby increasing its therapeutic efficacy. These findings suggest that Thieno[2,3-d]pyrimidine-2,4-diamine, N2-methyl-N4-4-piperidinyl-6-(2,2,2-trifluoroethyl) could be a valuable asset in developing novel anti-cancer therapies.

Beyond cancer treatment, this compound has also shown promise in other therapeutic areas. For example，studies have indicated that thienopyrimidine derivatives can modulate inflammatory responses by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The structural features of Thieno[2,3-d]pyrimidine-2，4-diamine，N２-methyl-N４-４-piperidinyl-６-(２，２，２-trifluoroethyl) are well-suited for interacting with these enzymes，making it a potential candidate for developing anti-inflammatory drugs.

The synthesis of this compound involves multiple steps，each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques such as multi-step organic reactions are employed to introduce the various substituents into the thienopyrimidine core. The use of protective groups and selective reagents is crucial to achieve the desired substitution pattern without unwanted side reactions.

In conclusion，Thieno[２，３-d]pyrimidine-２，４-diamine，N２-methyl-N４-４-piperidinyl-６-(２，２，２-trifluoroethyl) is a highly promising compound with significant potential in pharmaceutical research。 Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation in drug development。 Ongoing research efforts are focused on exploring its therapeutic applications，particularly in cancer treatment and inflammation modulation。 As our understanding of biological targets continues to grow，compounds like this are poised to play a crucial role in the development of novel therapeutic agents.